Cas no 2248267-82-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,5-dioxoimidazolidin-4-yl)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,5-dioxoimidazolidin-4-yl)acetate
• CAS No: 2248267-82-3
• MF: C₁₃H₉N₃O₆
• MW: 303.227062940598
• CID: 6085355
• PubChem ID: 165725982
• Update Time: 2025-08-04

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,5-dioxoimidazolidin-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,5-dioxoimidazolidin-4-yl)acetate
• 2248267-82-3
• EN300-6514327

• Inchi： 1S/C13H9N3O6/c17-9(5-8-10(18)15-13(21)14-8)22-16-11(19)6-3-1-2-4-7(6)12(16)20/h1-4,8H,5H2,(H2,14,15,18,21)
• InChI Key： GQAYPEZIAORAAU-UHFFFAOYSA-N
• SMILES： O(C(CC1C(NC(N1)=O)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 303.04913502g/mol
• Monoisotopic Mass: 303.04913502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 122Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,5-dioxoimidazolidin-4-yl)acetate

1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-yl 2-(2,5-Dioxoimidazolidin-4-yl)Acetate: A Comprehensive Overview

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,5-dioxoimidazolidin-4-yl)acetate, also known by its CAS registry number CAS No. 2248267-82-3, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug design and material science. The molecule consists of two distinct functional groups: the isoindole moiety and the imidazolidine ring system, both of which contribute to its versatile chemical properties.

The isoindole component of the molecule is a bicyclic structure that imparts rigidity and planarity to the compound. This structural feature is particularly advantageous in drug design, as it can enhance molecular stability and improve bioavailability. Recent studies have shown that isoindole-containing compounds exhibit potent antimicrobial and anticancer activities, making them valuable candidates for therapeutic development. The imidazolidine ring system, on the other hand, is known for its ability to form hydrogen bonds and act as a scaffold for various bioactive molecules. This feature makes the compound an excellent candidate for use in enzyme inhibition studies.

One of the most notable aspects of this compound is its potential in drug delivery systems. Researchers have explored the use of this molecule as a carrier for delivering therapeutic agents to specific targets within the body. The ability of the compound to form stable complexes with drugs has been demonstrated in recent in vitro studies, highlighting its potential in improving drug efficacy and reducing side effects. Furthermore, the compound's ability to undergo various chemical modifications has opened new avenues for tailoring its properties to suit specific therapeutic needs.

In terms of synthesis, the compound can be prepared through a multi-step process involving coupling reactions and cyclization steps. The synthesis typically begins with the preparation of the isoindole moiety, which is then functionalized with an appropriate substituent to facilitate further reactions. The imidazolidine ring system is introduced through a series of condensation reactions, followed by purification steps to isolate the final product. Recent advancements in catalytic methods have enabled more efficient and scalable synthesis of this compound, making it more accessible for research and development purposes.

The pharmacokinetic properties of this compound have been extensively studied in preclinical models. Results indicate that the molecule exhibits favorable absorption profiles and moderate clearance rates, suggesting its potential for oral administration. Additionally, toxicity studies have shown that the compound has a relatively low toxicity profile at therapeutic doses, further supporting its suitability for use in drug development.

In conclusion, CAS No. 2248267-82-3, or 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,5-dioxoimidazolidin-4-yl)acetate, represents a promising compound with diverse applications in chemistry and pharmacology. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further research and development in drug design and delivery systems.